Cas no 1562245-02-6 ([1-(oxan-2-yl)-1H-indazol-5-yl]boronic acid)

• Product Name: [1-(oxan-2-yl)-1H-indazol-5-yl]boronic acid
• CAS No: 1562245-02-6
• MF: C₁₂H₁₅BN₂O₃
• MW: 246.070102930069
• MDL: MFCD12922966
• CID: 4606223
• PubChem ID: 45588201
• Update Time: 2024-11-04

[1-(oxan-2-yl)-1H-indazol-5-yl]boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(TETRAHYDRO-2H-PYRAN-2-YL)-1H-INDAZOL-5-YL-5-BORONIC ACID
• 1-(Oxan-2-yl)-1H-indazol-5-yl]boronic acid
• (1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-yl)boronic acid
• [1-(oxan-2-yl)-1H-indazol-5-yl]boronic acid
• 1-(TETRAHYDRO-2H-PYRAN-2-YL)-1H-INDAZOLE-5-BORONIC ACID
• MFCD12922966
• (1-(Tetrahydro-2H-pyran-2-yl)-1H-indazol-5-yl)boronicacid
• DB-000492
• 1-(OXAN-2-YL)INDAZOL-5-YLBORONIC ACID
• 1562245-02-6
• AKOS022178827
• 1-(tetrahydro-2H-pyran-2-yl)-1H-indazol-5-yl-5-boronicacid
• AB91349
• CS-0056138
• [1-(oxan-2-yl)indazol-5-yl]boronic acid
• AS-40910

• MDL： MFCD12922966
• Inchi： 1S/C12H15BN2O3/c16-13(17)10-4-5-11-9(7-10)8-14-15(11)12-3-1-2-6-18-12/h4-5,7-8,12,16-17H,1-3,6H2
• InChI Key： JOUXPJWAMAUDDF-UHFFFAOYSA-N
• SMILES： B(C1C=CC2=C(C=1)C=NN2C1OCCCC1)(O)O

Computed Properties

• Exact Mass: 246.1175725g/mol
• Monoisotopic Mass: 246.1175725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

[1-(oxan-2-yl)-1H-indazol-5-yl]boronic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)